Cas no 2171626-73-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171626-73-4
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 5817782
• PubChem ID: 165960523
• Update Time: 2025-05-23

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid
• 2171626-73-4
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4,4,4-trifluorobutanoic acid
• EN300-1492328

• Inchi： 1S/C23H23F3N2O5/c24-23(25,26)12-19(21(30)31)28-20(29)10-5-11-27-22(32)33-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,5,10-13H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GVWKKCUPLMLXGU-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171626-73-4)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171626-73-4) is a specialized fluorinated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, makes it a valuable building block for drug discovery and bioconjugation applications. The compound's CAS number 2171626-73-4 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical research.

In recent years, the interest in fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. Researchers often inquire about "Fmoc-protected amino acids" or "trifluoromethylated peptides," highlighting the relevance of this compound in modern medicinal chemistry. The 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid serves as a critical intermediate in the synthesis of peptide-based therapeutics, a field gaining traction for targeting previously undruggable pathways.

The compound's Fmoc group is particularly noteworthy, as it aligns with trends in "solid-phase peptide synthesis (SPPS)," a technique dominating discussions in biotechnology forums. Its cleavage under mild basic conditions minimizes side reactions, a feature highly sought after in high-throughput screening workflows. Additionally, the trifluorobutanoic acid segment introduces hydrophobicity and electron-withdrawing properties, factors often explored in "structure-activity relationship (SAR) studies."

From an industrial perspective, CAS 2171626-73-4 is pivotal for developing protease-resistant peptides, a hot topic in next-generation biologics. Searches for "improving peptide half-life" or "fluorine in drug delivery" underscore its practical significance. The compound's compatibility with automated synthesizers further positions it as a staple in combinatorial chemistry libraries, catering to the rise of AI-accelerated molecular discovery.

Quality control of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4,4-trifluorobutanoic acid adheres to stringent HPLC and MS standards, addressing frequent queries about "purity in peptide reagents." Its storage under inert conditions ensures stability, a concern highlighted in life science communities. As the demand for precision medicine grows, this compound's role in creating tailored biomolecules will likely expand, reinforcing its status as a cornerstone in contemporary chemical biology.